Cas no 874598-05-7 (2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate)

• Product Name: 2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate
• CAS No: 874598-05-7
• MF: C₁₈H₁₉Cl₂NO₃
• MW: 368.254363298416
• CID: 5454200
• PubChem ID: 8851713
• Update Time: 2025-07-18

2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(ADAMANTAN-1-YL)-2-OXOETHYL 3,6-DICHLOROPYRIDINE-2-CARBOXYLATE
• Z16551026
• AKOS001171700
• 874598-05-7
• EN300-26590313
• [2-(1-adamantyl)-2-oxoethyl] 3,6-dichloropyridine-2-carboxylate
• 2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate

• Inchi： 1S/C18H19Cl2NO3/c19-13-1-2-15(20)21-16(13)17(23)24-9-14(22)18-6-10-3-11(7-18)5-12(4-10)8-18/h1-2,10-12H,3-9H2
• InChI Key： SONKPAPQKCBBPH-UHFFFAOYSA-N
• SMILES： C1(C(OCC(=O)C23CC4CC(CC(C4)C2)C3)=O)=NC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 367.0741989g/mol
• Monoisotopic Mass: 367.0741989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.6±50.0 °C(Predicted)
• pka: -3.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate

Introduction to 2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate (CAS No. 874598-05-7)

2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate (CAS No. 874598-05-7) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a tricyclic decane framework and a dichloropyridine carboxylate moiety, making it a valuable candidate for various applications in drug discovery and development.

The tricyclo[3.3.1.13,7]decane framework is known for its rigidity and stability, which can contribute to the overall pharmacokinetic properties of the compound. The presence of the dichloropyridine carboxylate group adds to the compound's potential for modulating specific biological targets, particularly those involved in inflammatory and neurological disorders.

Recent studies have highlighted the potential of 2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has shown promising results in preclinical models, demonstrating its ability to cross the blood-brain barrier and exert neuroprotective effects. These findings are supported by its ability to modulate key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate has also been investigated for its anti-inflammatory effects. Research has shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of chronic inflammation associated with conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a suitable candidate for further clinical development.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in human subjects. Preclinical studies have shown that 2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate has a favorable safety profile with minimal toxicity at therapeutic doses. This is an important consideration for advancing the compound into clinical trials.

The potential applications of 2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate extend beyond neurodegenerative and inflammatory diseases. Ongoing research is exploring its use in cancer therapy, where it has shown promise in inhibiting tumor growth and metastasis by targeting specific signaling pathways involved in cell proliferation and angiogenesis.

In conclusion, 2-Oxo-2-tricyclo[3.3.1.13,7]dec-1-ylethyl 3,6-dichloro-2-pyridinecarboxylate (CAS No. 874598-05-7) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further investigation and development in various areas of medicinal chemistry and pharmaceutical research.